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Compound of Interest

Compound Name: C14 Ceramide

Cat. No.: B014002 Get Quote

An In-depth Technical Guide to the Biochemical Properties of C14 Ceramide

Introduction
Ceramides are a class of lipid molecules composed of a sphingosine backbone N-acylated with

a fatty acid. These molecules are not merely structural components of the cell membrane but

are now recognized as critical bioactive lipids involved in a multitude of cellular signaling

pathways.[1][2][3] The specific biological function of a ceramide is often dictated by the length

of its N-acyl chain.[1][4] C14 Ceramide (N-myristoyl-D-erythro-sphingosine), which contains a

14-carbon myristic acid chain, is an endogenous ceramide primarily generated by Ceramide

Synthase 6 (CerS6).[5][6] It plays significant roles in diverse cellular processes, including

apoptosis, necroptosis, inflammation, and metabolic regulation.[1][5] This guide provides a

comprehensive overview of the biochemical properties, biological functions, signaling

pathways, and relevant experimental protocols for C14 Ceramide, intended for researchers,

scientists, and professionals in drug development.

Biochemical and Physical Properties
C14 Ceramide is a crystalline solid at room temperature.[5] Its biochemical and physical

properties are summarized in the table below, providing essential data for experimental design

and application.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b014002?utm_src=pdf-interest
https://www.benchchem.com/product/b014002?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6495170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12218095/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/171/967/c2137pis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6495170/
https://www.researchgate.net/publication/51565244_Effect_of_ceramide_structure_on_membrane_biophysical_properties_The_role_of_acyl_chain_length_and_unsaturation
https://www.benchchem.com/product/b014002?utm_src=pdf-body
https://www.caymanchem.com/product/22531/
https://www.researchgate.net/publication/47728616_Sphingolipids_and_cancer_Ceramide_and_sphingosine-1-phosphate_in_the_regulation_of_cell_death_and_drug_resistance
https://pmc.ncbi.nlm.nih.gov/articles/PMC6495170/
https://www.caymanchem.com/product/22531/
https://www.benchchem.com/product/b014002?utm_src=pdf-body
https://www.benchchem.com/product/b014002?utm_src=pdf-body
https://www.caymanchem.com/product/22531/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Systematic Name

N-[(1S,2R,3E)-2-hydroxy-1-

(hydroxymethyl)-3-

heptadecen-1-yl]-

tetradecanamide

[5][7]

Common Synonyms
Cer(d18:1/14:0), N-myristoyl-

D-erythro-sphingosine
[5][8]

CAS Number 34227-72-0 [5][7][9]

Molecular Formula C₃₂H₆₃NO₃ [5][7][9][10]

Molecular Weight 509.85 g/mol [7][9]

Melting Point 94-96 °C [11]

Appearance
Crystalline solid / White

powder
[3][5]

Purity ≥98% [7][9]

Solubility
DMF: 0.15 mg/mL; Soluble in

ethanol, DMSO
[5][12]

Storage Temperature -20°C [8][13]

Biological Functions and Signaling Pathways
C14 Ceramide is a key signaling molecule implicated in a wide array of cellular responses,

from programmed cell death to metabolic and inflammatory diseases. Its functions are often

context-dependent, varying with cell type and physiological state.

Role in Programmed Cell Death (Apoptosis and
Necroptosis)
Ceramides are well-established mediators of apoptosis.[14][15][16] Elevated levels of C14 and

C16 ceramides can induce antiproliferative effects, including growth arrest and apoptosis.[17]

This is often achieved through the activation of downstream effector proteins.[1] For instance,
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during nutrient deprivation, C14 ceramide levels have been shown to increase, contributing to

necroptosis, a form of programmed necrosis.[5]

Regulation of Protein Phosphatase 2A (PP2A)
One of the most well-characterized targets of ceramide is Protein Phosphatase 2A (PP2A), a

major serine/threonine phosphatase that regulates numerous cellular processes.[1][2][18]

Ceramide can directly bind to and activate PP2A.[19] This activation can dephosphorylate and

inactivate pro-survival proteins like Akt (Protein Kinase B), thereby tilting the cellular balance

towards apoptosis.[16] While some studies suggest a preferential binding of longer-chain

ceramides (e.g., C18) to PP2A inhibitors like SET/I2PP2A, ceramides with myristoyl chains

(C14) are also known to activate the enzyme.[19][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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